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Compound of Interest

Compound Name: Direct Red 9

Cat. No.: B12382427 Get Quote

Notice to Researchers, Scientists, and Drug Development Professionals:

Following a comprehensive search of scientific literature and publicly available data, it has

been determined that there is a significant lack of in-depth technical information regarding

Direct Red 9, CAS number 70209-93-7, in the context of biological research, experimental

protocols, and specific signaling pathways. The majority of available information pertains to its

industrial application as a textile dye.

This document summarizes the available chemical and physical data for Direct Red 9 and

highlights the current knowledge gaps.

Chemical and Physical Properties
Direct Red 9 is a polyazo dye belonging to the benzothiazole class. Its primary application is in

the dyeing of textiles, including polyester, polyvinyl chloride, and acetate fibers.[1]
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Property Value Reference

CAS Registry Number 70209-93-7

Molecular Formula C₃₄H₁₉ClN₈Na₄O₁₂S₄

Molecular Weight 987.23 g/mol

Appearance Blue-light pink powder

Synonyms

Direct Brilliant Pink B,

Orcomine Brilliant Pink B

145%

Research Applications
Currently, there is no documented evidence in peer-reviewed scientific literature of Direct Red
9 (CAS 70209-93-7) being utilized in biological research, drug development, or as a molecular

probe. Its classification as a fluorescent dye by some suppliers appears to be a general

categorization rather than based on specific experimental validation of its fluorescent properties

in biological systems.

Experimental Data and Protocols
A thorough search for experimental protocols involving Direct Red 9 in a biological context

yielded no specific methodologies. Research on other "Direct Red" dyes, such as Direct Red

80 (Sirius Red), which is used for staining collagen and amyloid, is available but is not

applicable to Direct Red 9 due to significant structural and chemical differences.

Signaling Pathways and Mechanism of Action
There is no information available regarding the mechanism of action of Direct Red 9 in

biological systems, nor is there any evidence of its interaction with or modulation of any

signaling pathways.

Future Research Directions
The absence of data on the biological effects of Direct Red 9 presents an opportunity for

foundational research. Initial studies could focus on:
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Cytotoxicity Assays: To determine the potential toxicity of Direct Red 9 in various cell lines.

Fluorescence Spectroscopy: To characterize its excitation and emission spectra and

evaluate its potential as a fluorescent probe.

Cellular Uptake and Localization: To investigate if and how the dye is internalized by cells.

Screening for Biological Activity: To assess its effects on various cellular processes and

signaling pathways.

Logical Relationship Diagram
Given the lack of experimental data, a logical workflow for initial investigation of the biological

properties of Direct Red 9 is proposed below.
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Caption: Proposed workflow for the initial biological evaluation of Direct Red 9.

In conclusion, Direct Red 9 (CAS 70209-93-7) remains a chemical primarily of industrial

interest with no established role or documented research in the fields of biology, drug

development, or as a scientific research tool. The information provided here is intended to

inform researchers of the current knowledge gap and to suggest potential avenues for future

investigation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://www.alanchemindustries.com/dyestuff/direct-dyes/direct-red-9.html
https://www.benchchem.com/product/b12382427#direct-red-9-cas-number-70209-93-7-research
https://www.benchchem.com/product/b12382427#direct-red-9-cas-number-70209-93-7-research
https://www.benchchem.com/product/b12382427#direct-red-9-cas-number-70209-93-7-research
https://www.benchchem.com/product/b12382427#direct-red-9-cas-number-70209-93-7-research
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12382427?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12382427?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

